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Compound Name: Cobalt;tungsten;hydrate

Cat. No.: B15134031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of DNA-modified and

unmodified cobalt tungsten oxide hydroxide hydrate (CTOOH), a material of significant interest

in electrocatalysis. The inclusion of deoxyribonucleic acid (DNA) as a structural scaffold during

synthesis results in notable changes to the material's morphology, catalytic activity, and

stability. The data presented herein is derived from peer-reviewed studies to ensure accuracy

and reliability.

Performance Comparison: Experimental Data
The modification of cobalt tungsten oxide with DNA leads to a trade-off in performance

characteristics, particularly in its application as an electrocatalyst for the Methanol Oxidation

Reaction (MOR) and the Oxygen Evolution Reaction (OER).

Electrocatalytic Performance for Methanol Oxidation
Reaction (MOR)
While the unmodified CTOOH initially shows a higher current density and a more favorable

onset potential for methanol oxidation, the DNA-modified variant exhibits significantly enhanced

stability and resistance to carbon monoxide (CO) poisoning, a critical factor for the longevity of

direct methanol fuel cells.[1][2][3]
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Parameter
DNA-Modified
(CTOOH/DNA)

Unmodified
(CTOOH)

Unit Reference

MOR Onset

Potential
0.20 0.27 V [1]

MOR Forward

Peak Potential
0.39 0.37 V [2]

Stability (Current

Drop after 30

min)

1.8 2.5 % [1][2][3]

Electrochemical Impedance Spectroscopy (EIS)
Electrochemical Impedance Spectroscopy (EIS) data reveals differences in the electrical

properties at the catalyst-electrolyte interface. The parameters below were determined by fitting

experimental EIS data.[4]

Parameter
DNA-Modified
(CTOOH/DNA)

Unmodified
(CTOOH)

Unit Reference

Electrolytic

Resistance (Rs)
2.4 2.5 Ohm/cm² [4]

Double Layer

Capacitance

(Cdl)

1.4 x 10⁻³ 1.5 x 10⁻³ F/cm² [4]

Charge Transfer

Resistance (Rct)
8.8 7.9 Ohm/cm² [4]

Electrocatalytic Performance for Oxygen Evolution
Reaction (OER)
In the context of the Oxygen Evolution Reaction, a key process in water splitting, the DNA-

scaffolded material (CTOHH-DNA) demonstrates superior performance over its unmodified

counterpart and their annealed forms (CoWO₄).[5]
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Catalyst
Overpotenti
al @ 10 mA
cm⁻²

Tafel Slope
Unit
(Overpotent
ial)

Unit (Tafel
Slope)

Reference

CTOHH-DNA 355 47.5 mV mV dec⁻¹ [5]

CTOHH

(Unmodified)
Not specified Not specified mV mV dec⁻¹ [5]

CoWO₄-DNA

(Annealed)
Not specified Not specified mV mV dec⁻¹ [5]

CoWO₄

(Annealed)
Not specified Not specified mV mV dec⁻¹ [5]

Experimental Workflows and Mechanisms
The synthesis method and the presence of DNA are critical determinants of the final material's

structure and function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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